3-amino-1-(3,4-dichlorobenzyl)-2(1H)-pyridinone

• IUPAC Name: 3-amino-1-[(3,4-dichlorophenyl)methyl]pyridin-2-one
• InChI: InChI=1S/C12H10Cl2N2O/c13-9-4-3-8(6-10(9)14)7-16-5-1-2-11(15)12(16)17/h1-6H,7,15H2
• InChI Key: ZUVMSVOBGFWNIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)N)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O
• Molecular Weight: 269.12 g/mol

Description

3-amino-1-(3,4-dichlorobenzyl)-2(1H)-pyridinone, also known as 3-amino-1-(3,4-dichlorobenzyl)-2-pyridinone, is an organic compound that belongs to the class of heterocyclic compounds. It is a highly versatile compound, with a wide range of applications in both organic and inorganic chemistry. It has been found to be useful in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of a variety of other compounds, such as polymers, surfactants, and catalysts.

Mechanism of Action

The mechanism of action of 3-amino-1-(3,4-dichlorobenzyl)-2(1H)-pyridinone(3,4-dichlorobenzyl)-2(1H)-pyridinone is not yet fully understood. However, it is believed to be involved in a variety of chemical reactions, including hydrogen bonding, proton transfer, and nucleophilic substitution. It is also believed to act as a catalyst in certain reactions, such as the synthesis of polymers, surfactants, and catalysts.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-1-(3,4-dichlorobenzyl)-2(1H)-pyridinone(3,4-dichlorobenzyl)-2(1H)-pyridinone are not yet fully understood. However, it is believed to be involved in a variety of biochemical reactions, including hydrogen bonding, proton transfer, and nucleophilic substitution. It is also believed to act as a catalyst in certain reactions, such as the synthesis of polymers, surfactants, and catalysts.

Advantages and Limitations for Lab Experiments

3-amino-1-(3,4-dichlorobenzyl)-2(1H)-pyridinone(3,4-dichlorobenzyl)-2(1H)-pyridinone has several advantages for use in laboratory experiments. It is a highly versatile compound, with a wide range of applications in both organic and inorganic chemistry. It is also relatively easy to synthesize, and is generally chemically stable. However, it is also relatively expensive, and can be difficult to obtain in large quantities.

Future Directions

The future of 3-amino-1-(3,4-dichlorobenzyl)-2(1H)-pyridinone(3,4-dichlorobenzyl)-2(1H)-pyridinone is very promising. It has a variety of potential applications, including in the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also being studied for use as a ligand in coordination chemistry, and as a substrate in enzymatic reactions. In addition, further research is being conducted on the biochemical and physiological effects of this compound, as well as its potential uses in the synthesis of polymers, surfactants, and catalysts.

Scientific Research Applications

3-amino-1-(3,4-dichlorobenzyl)-2(1H)-pyridinone(3,4-dichlorobenzyl)-2(1H)-pyridinone has a variety of applications in scientific research. It is used as a starting material in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the synthesis of a variety of other compounds, such as polymers, surfactants, and catalysts. It is also used as a ligand in coordination chemistry, and as a substrate in enzymatic reactions.